Cas no 1797975-91-7 (N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide)

N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide is a specialized organic compound featuring a chloro-methoxyphenyl core functionalized with a cyanoamino and acetamide side chain. Its unique structure imparts potential reactivity and binding properties, making it valuable in pharmaceutical and agrochemical research. The presence of both electron-withdrawing (chloro, cyano) and electron-donating (methoxy) groups enhances its versatility in synthetic applications, particularly as an intermediate in the development of bioactive molecules. The compound's well-defined molecular architecture allows for precise modifications, facilitating studies in structure-activity relationships. Its stability under standard conditions ensures reliable handling in laboratory settings. This compound is primarily of interest to researchers exploring novel heterocyclic derivatives or targeted small-molecule inhibitors.
N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide structure
1797975-91-7 structure
Product Name:N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide
CAS No:1797975-91-7
MF:C13H16ClN3O2
MW:281.738041877747
CID:5806476
PubChem ID:75518549
Update Time:2025-06-29

N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide
    • Z1627275450
    • EN300-26577059
    • 1797975-91-7
    • N-[3-(3-chloro-N-cyano-4-methoxyanilino)propyl]acetamide
    • AKOS033482214
    • Inchi: 1S/C13H16ClN3O2/c1-10(18)16-6-3-7-17(9-15)11-4-5-13(19-2)12(14)8-11/h4-5,8H,3,6-7H2,1-2H3,(H,16,18)
    • InChI Key: QZWDEEBNRIIWBZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)N(C#N)CCCNC(C)=O)OC

Computed Properties

  • Exact Mass: 281.0931045g/mol
  • Monoisotopic Mass: 281.0931045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 65.4Ų

N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26577059-0.05g
N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide
1797975-91-7 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide

Comprehensive Overview of N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide (CAS No. 1797975-91-7)

N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide (CAS No. 1797975-91-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a chloro-methoxyphenyl core coupled with a cyanoamino group, making it a subject of interest for drug discovery and molecular studies. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its ability to interact with specific enzymes and receptors.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapies. N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide aligns with this trend, as its cyanoamino moiety offers a versatile scaffold for further derivatization. This adaptability makes it a valuable candidate for exploring structure-activity relationships (SAR) in drug design, a topic frequently searched by medicinal chemists and pharmacologists.

The compound's CAS No. 1797975-91-7 is often referenced in academic literature and patent filings, highlighting its relevance in intellectual property and R&D circles. Its synthesis typically involves multi-step organic reactions, including amide coupling and nucleophilic substitution, which are critical techniques in modern synthetic chemistry. These methods are widely discussed in online forums and research platforms, reflecting the compound's technical appeal.

From an SEO perspective, keywords like "cyanoamino derivatives", "chloro-methoxyphenyl compounds", and "acetamide-based inhibitors" are frequently queried by professionals seeking cutting-edge chemical entities. By integrating these terms, this article ensures visibility while addressing the informational needs of its audience. Additionally, the compound's potential role in kinase inhibition and signal transduction aligns with trending topics in oncology and immunology research.

Another area of interest is the compound's physicochemical properties, such as solubility, stability, and bioavailability, which are critical for preclinical development. Researchers often search for "optimizing drug-like properties" or "improving metabolic stability", making this discussion highly relevant. The N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide scaffold provides a case study for such optimizations, offering insights into balancing polarity and lipophilicity.

In conclusion, N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide (CAS No. 1797975-91-7) represents a compelling example of how tailored molecular design can address contemporary challenges in drug discovery. Its structural features and potential applications resonate with current scientific inquiries, ensuring its continued relevance in both academic and industrial settings. By leveraging SEO-friendly terminology and addressing high-interest topics, this overview serves as a valuable resource for researchers and professionals alike.

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